2-{5-[(benzyloxy)methyl]-1-cyclohexyl-1H-1,2,4-triazol-3-yl}acetamide

• IUPAC Name: 2-[1-cyclohexyl-5-(phenylmethoxymethyl)-1,2,4-triazol-3-yl]acetamide
• InChI: InChI=1S/C18H24N4O2/c19-16(23)11-17-20-18(13-24-12-14-7-3-1-4-8-14)22(21-17)15-9-5-2-6-10-15/h1,3-4,7-8,15H,2,5-6,9-13H2,(H2,19,23)
• InChI Key: GOYRCEOJYSZKHL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=NC(=N2)CC(=O)N)COCC3=CC=CC=C3
• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 2-{5-[(benzyloxy)methyl]-1-cyclohexyl-1H-1,2,4-triazol-3-yl}acetamide involves multiple steps, including condensation and cycloaddition reactions. For instance, compounds with similar structural frameworks are synthesized through reactions involving acetyl chloride, isocyanides, and various aldehydes to form complex heterocyclic structures that include triazoles and acetamides. Such processes often result in compounds with broad microbiological activities against various microorganisms (Arpaci et al., 2002).

Molecular Structure Analysis

The molecular structure of triazole derivatives, including compounds similar to our compound of interest, has been extensively studied using techniques such as X-ray diffraction. These studies reveal detailed information about the geometric configuration, including dihedral angles and the presence of intra- and intermolecular hydrogen bonds, which stabilize the crystal structure and influence the compound's reactivity and properties (Xue et al., 2008).

Chemical Reactions and Properties

Triazole compounds, including those similar to 2-{5-[(benzyloxy)methyl]-1-cyclohexyl-1H-1,2,4-triazol-3-yl}acetamide, exhibit a broad spectrum of biological activities. These activities are often explored through various chemical reactions that introduce or modify functional groups, thereby affecting their biological efficacy. For example, the introduction of sulfanyl groups into the triazole ring has been shown to enhance antibacterial, antifungal, and antioxidant activities, demonstrating the chemical versatility and potential utility of these compounds (Orek et al., 2012).